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Compound of Interest

Compound Name: Hsd17B13-IN-82

Cat. No.: B12376484 Get Quote

Disclaimer: As of November 2025, a specific Safety Data Sheet (SDS) for Hsd17B13-IN-82 is

not publicly available. This guide is based on best practices for handling potent, novel small

molecule inhibitors and research chemicals of unknown toxicity. Researchers must conduct a

risk assessment and consult with their institution's Environmental Health and Safety (EHS)

department before handling this compound.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with Hsd17B13-IN-82, a potent enzyme inhibitor.

The following procedures are designed to minimize exposure risk and ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)
Due to the unknown toxicity of Hsd17B13-IN-82, a comprehensive PPE strategy is mandatory

to prevent skin and respiratory exposure.[1][2][3][4] The following table summarizes the

required PPE for various laboratory activities involving this compound.
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Activity
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Low-Hazard

(e.g., handling

sealed

containers)

Safety glasses

with side

shields[3]

Single pair of

nitrile gloves

Standard lab

coat

Not generally

required

Moderate-

Hazard (e.g.,

weighing,

preparing

solutions in a

ventilated

enclosure)

Chemical splash

goggles[3][5]

Double-gloving

with nitrile

gloves[3]

Flame-resistant

lab coat[1][4]

Use within a

certified chemical

fume hood is the

primary control.

[2][6]

High-Hazard

(e.g., potential

for aerosol

generation,

cleaning spills)

Face shield worn

over chemical

splash

goggles[3][5]

Heavy-duty,

chemically

resistant outer

gloves over inner

nitrile gloves

(e.g., Silver

Shield)[3][5]

Chemical-

resistant apron

over a flame-

resistant lab

coat[4]

Required if work

cannot be

performed in a

fume hood or if

ventilation is

inadequate.[2]

Consult EHS for

proper respirator

selection.

Note: Always wear long pants and closed-toe shoes in the laboratory.[3][4]

Handling and Engineering Controls
Proper handling procedures and engineering controls are the primary methods for minimizing

exposure to potent compounds like Hsd17B13-IN-82.

Experimental Protocol for Handling:

Preparation: Before handling, designate a specific area for working with Hsd17B13-IN-82.

Ensure a chemical fume hood or other ventilated enclosure is certified and functioning

correctly.[2][6]
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Weighing:

Perform all weighing operations within a chemical fume hood or a powder containment

hood to prevent inhalation of airborne particles.

Use disposable weighing boats and spatulas to avoid cross-contamination.

Solution Preparation:

Prepare all solutions within a chemical fume hood.

Add solvent to the powdered compound slowly to avoid splashing.

Ensure all containers are clearly labeled with the compound name, concentration, solvent,

and date.[6]

Storage: Store Hsd17B13-IN-82 in a tightly sealed, clearly labeled container in a designated,

secure location away from incompatible materials. Follow any specific storage temperature

and light sensitivity recommendations from the supplier.

Spill Management and Disposal Plan
Immediate and appropriate response to spills is critical to prevent exposure and contamination.

Spill Cleanup Protocol:

Evacuate and Secure: Alert others in the vicinity and evacuate the immediate area of the

spill. Restrict access to the contaminated area.

Assess the Spill: Determine the nature and extent of the spill. For large or highly dispersed

spills, contact your institution's EHS department immediately.

Don Appropriate PPE: Before cleaning, don the high-hazard PPE outlined in the table above.

Contain and Clean:

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).
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For solid spills, gently cover the powder with a damp paper towel to avoid generating dust,

then use an absorbent pad to clean the area. Do not dry sweep.

Clean the spill area with a suitable solvent, followed by soap and water.

Collect Waste: Place all contaminated materials (absorbent, PPE, etc.) into a sealed, labeled

hazardous waste container.

Disposal:

All waste containing Hsd17B13-IN-82, including empty containers, contaminated labware,

and spill cleanup materials, must be disposed of as hazardous chemical waste.

Follow all institutional, local, and national regulations for hazardous waste disposal.[7] Do not

mix with other waste streams unless explicitly permitted.[7]

Safe Handling Workflow for Hsd17B13-IN-82

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12376484?utm_src=pdf-body
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-113110&DocumentType=MSD&Language=en&Country=GB
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-113110&DocumentType=MSD&Language=en&Country=GB
https://www.benchchem.com/product/b12376484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase

Post-Handling & Disposal

Conduct Risk Assessment

Designate Work Area

Verify Fume Hood Certification

Assemble Required PPE

Don Appropriate PPE

Proceed to Handling

Weigh Compound in Fume Hood

Prepare Solution in Fume Hood

Spill Occurs?Label and Store Securely

Decontaminate Work Area

Proceed to Cleanup

Doff PPE Correctly

Segregate Hazardous Waste

Dispose via EHS Protocols

No

Execute Spill
Management Protocol

Yes

After Cleanup

Click to download full resolution via product page

Caption: Workflow for the safe handling of Hsd17B13-IN-82 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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